Cas no 30536-19-7 (4-Amino-5-chloro-2,1,3-benzothiadiazole)

4-Amino-5-chloro-2,1,3-benzothiadiazole is a heterocyclic compound featuring a benzothiadiazole core substituted with amino and chloro functional groups. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of serotonin receptor modulators and other therapeutic agents. Its electron-deficient benzothiadiazole moiety enhances reactivity in cross-coupling reactions, while the amino group allows for further functionalization. The chloro substituent provides a handle for nucleophilic substitution, broadening its utility in tailored synthetic routes. Suitable for research applications requiring precise molecular design.
4-Amino-5-chloro-2,1,3-benzothiadiazole structure
30536-19-7 structure
Product Name:4-Amino-5-chloro-2,1,3-benzothiadiazole
CAS No:30536-19-7
MF:C6H4ClN3S
MW:185.634057998657
MDL:MFCD00465908
CID:53624
PubChem ID:87562964
Update Time:2025-10-13

4-Amino-5-chloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chlorobenzo[c][1,2,5]thiadiazol-4-amine
    • 4-Amino-5-Chloropiazthiole
    • 4-Amino-5-chloro-2,1,3-benzothiadiazole
    • 5-chloro-4-amino-2,1,3-benzothiadiazole
    • 2,1,3-Benzothiadiazole,4-amino-5-chloro- (6CI,7CI,8CI)
    • NS00028937
    • DTXSID80184610
    • Oprea1_447513
    • 5-Chloro-benzo[1,2,5]thiadiazol-4-ylamine
    • U6QN8431MF
    • MURNIACGGUSMAP-UHFFFAOYSA-N
    • AM20040139
    • SCHEMBL2208698
    • J-018002
    • SR-01000390058-1
    • 4-Amino-5-Chloro-2,1,3-Benzoth
    • 2,1,3-Benzothiadiazol-4-amine, 5-chloro-; 2,1,3-Benzothiadiazole, 4-amino-5-chloro- (6CI,7CI,8CI); 5-Chloro-4-amino-2,1,3-benzothiadiazole; Tizanidine Related Compound A; Tizanidine Hydrochloride Impurity E; Tizanidine Impurity E
    • UNII-U6QN8431MF
    • AKOS000108011
    • EU-0033553
    • Q27290761
    • MFCD00465908
    • EN300-91514
    • CS-0199395
    • 30536-19-7
    • 2,1,3-Benzothiadiazol-4-amine, 5-chloro-
    • FT-0638927
    • A876155
    • AS-31823
    • 5-Chloro-2,1,3-benzothiadiazol-4-amine, AldrichCPR
    • 5-Chloro-2,1,3-benzothiadiazol-4-amine (4-Amino-5-chloro-2,1,3-benzothiadiazole)
    • 5-Chlorobenzo[1,2,5]thiadiazol-4-ylamine
    • SR-01000390058
    • TIZANIDINE HYDROCHLORIDE IMPURITY E [EP IMPURITY]
    • 5-chloro-2,1,3-benzothiadiazol-4-amine
    • Z111808484
    • BB 0244893
    • STK397705
    • ALBB-010480
    • A1513
    • DB-011277
    • AH-034/11963110
    • MDL： MFCD00465908
    • Inchi： 1S/C6H4ClN3S/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,8H2
    • InChI Key： MURNIACGGUSMAP-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C(C=1N)=NSN=2

Computed Properties

  • Exact Mass: 184.98100
  • Monoisotopic Mass: 184.9814460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 87.0 to 91.0 deg-C
  • PSA: 80.04000
  • LogP: 2.50810
  • Solubility: Not determined

4-Amino-5-chloro-2,1,3-benzothiadiazole Security Information

4-Amino-5-chloro-2,1,3-benzothiadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Amino-5-chloro-2,1,3-benzothiadiazole Pricemore >>

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4-Amino-5-chloro-2,1,3-benzothiadiazole Production Method

4-Amino-5-chloro-2,1,3-benzothiadiazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:30536-19-7)4-Amino-5-chloro-2,1,3-benzothiadiazole
Order Number:LE5539
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:30536-19-7)4-Amino-5-chloro-2,1,3-benzothiadiazole
Order Number:sfd791
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

4-Amino-5-chloro-2,1,3-benzothiadiazole Related Literature

30536-19-7 (4-Amino-5-chloro-2,1,3-benzothiadiazole) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:30536-19-7)4-Amino-5-chloro-2,1,3-benzothiadiazole
LE5539
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:30536-19-7)4-Amino-5-chloro-2,1,3-benzothiadiazole
sfd791
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email